BPB-PC [Phospholipase A substrate]
BPB-PC [Phospholipase A substrate]
C48H48NO8P
Brand Name:
Vulcanchem
CAS No.:
80115-55-5
VCID:
VC0164209
InChI:
InChI=1S/C48H48NO8P/c1-49(2,3)26-27-55-58(52,53)56-31-40(57-44(51)21-9-15-37-29-39-17-5-11-33-23-25-35-13-7-19-42(37)48(35)46(33)39)30-54-43(50)20-8-14-36-28-38-16-4-10-32-22-24-34-12-6-18-41(36)47(34)45(32)38/h4-7,10-13,16-19,22-25,28-29,40H,8-9,14-15,20-21,26-27,30-31H2,1-3H3/t40-/m1/s1
SMILES:
C[N+](C)(C)CCOP(=O)([O-])OCC(COC(=O)CCCC1=CC2=CC=CC3=C2C4=C(C=CC=C14)C=C3)OC(=O)CCCC5=CC6=CC=CC7=C6C8=C(C=CC=C58)C=C7
Molecular Formula:
C48H48NO8P
Molecular Weight:
797.9 g/mol
BPB-PC [Phospholipase A substrate]
CAS No.: 80115-55-5
Reference Standards
VCID: VC0164209
Molecular Formula: C48H48NO8P
Molecular Weight: 797.9 g/mol
CAS No. | 80115-55-5 |
---|---|
Product Name | BPB-PC [Phospholipase A substrate] |
Molecular Formula | C48H48NO8P |
Molecular Weight | 797.9 g/mol |
IUPAC Name | [(2R)-2,3-bis(4-pyren-4-ylbutanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate |
Standard InChI | InChI=1S/C48H48NO8P/c1-49(2,3)26-27-55-58(52,53)56-31-40(57-44(51)21-9-15-37-29-39-17-5-11-33-23-25-35-13-7-19-42(37)48(35)46(33)39)30-54-43(50)20-8-14-36-28-38-16-4-10-32-22-24-34-12-6-18-41(36)47(34)45(32)38/h4-7,10-13,16-19,22-25,28-29,40H,8-9,14-15,20-21,26-27,30-31H2,1-3H3/t40-/m1/s1 |
Standard InChIKey | VHLDVPUFVVHFQE-RRHRGVEJSA-N |
Isomeric SMILES | C[N+](C)(C)CCOP(=O)([O-])OC[C@@H](COC(=O)CCCC1=CC2=CC=CC3=C2C4=C(C=CC=C14)C=C3)OC(=O)CCCC5=CC6=CC=CC7=C6C8=C(C=CC=C58)C=C7 |
SMILES | C[N+](C)(C)CCOP(=O)([O-])OCC(COC(=O)CCCC1=CC2=CC=CC3=C2C4=C(C=CC=C14)C=C3)OC(=O)CCCC5=CC6=CC=CC7=C6C8=C(C=CC=C58)C=C7 |
Canonical SMILES | C[N+](C)(C)CCOP(=O)([O-])OCC(COC(=O)CCCC1=CC2=CC=CC3=C2C4=C(C=CC=C14)C=C3)OC(=O)CCCC5=CC6=CC=CC7=C6C8=C(C=CC=C58)C=C7 |
Description | C48H48NO8P |
Synonyms | 1,2-bis(4-(1-pyreno)butanoyl)-sn-glycero-3-phosphorylcholine BPBGP DPybPC |
PubChem Compound | 133374 |
Last Modified | Nov 11 2021 |
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